2-(1H-1,2,4-triazol-1-yl)benzoic acid
Overview
Description
2-(1H-1,2,4-triazol-1-yl)benzoic acid is a chemical compound with the CAS Number: 138479-54-6 . It has a molecular weight of 189.17 and is a powder at room temperature .
Synthesis Analysis
A series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized and their structures were established by NMR and MS analysis . This synthesis process is part of the research in the development of more selective and potent anticancer molecules .Molecular Structure Analysis
The molecular structure of 2-(1H-1,2,4-triazol-1-yl)benzoic acid was established by NMR and MS analysis . The InChI Code for this compound is 1S/C9H7N3O2/c13-9(14)7-3-1-2-4-8(7)12-6-10-5-11-12/h1-6H, (H,13,14) .Chemical Reactions Analysis
The chemical reactions involving 2-(1H-1,2,4-triazol-1-yl)benzoic acid are part of the synthesis process of its hybrids . These reactions are crucial in the development of new anticancer agents .Physical And Chemical Properties Analysis
2-(1H-1,2,4-triazol-1-yl)benzoic acid is a powder at room temperature . It has a melting point of 264-266 degrees Celsius .Scientific Research Applications
Anticancer Activity
The 1,2,4-triazole derivatives, including those related to 2-(1H-1,2,4-triazol-1-yl)benzoic acid, have been extensively studied for their potential as anticancer agents . These compounds can interact with various cancer cell lines, showing promising cytotoxic activities. For instance, certain derivatives have demonstrated significant inhibitory effects against the Hela cell line, with cytotoxic activity lower than 12 μM . This suggests that 2-(1H-1,2,4-triazol-1-yl)benzoic acid derivatives could be optimized for enhanced selectivity and potency as anticancer molecules.
Antimicrobial Properties
The antimicrobial activities of 1,2,4-triazole compounds are well-documented. They exhibit a broad spectrum of antibacterial and antifungal effects. Research has shown that these derivatives can be effective against various strains of bacteria and fungi, making them valuable in the development of new antimicrobial agents .
Enzyme Inhibition
1,2,4-triazole derivatives are known to inhibit certain enzymes effectively. Molecular docking studies have been conducted to understand the binding modes of these derivatives in the binding pocket of target enzymes, such as aromatase. This enzyme is crucial in the biosynthesis of estrogens, and its inhibition is a therapeutic strategy in estrogen-dependent cancers .
Pharmacokinetics Improvement
The presence of the 1,2,4-triazole ring in pharmaceutical compounds is known to improve pharmacokinetic properties. This includes better absorption, distribution, metabolism, and excretion (ADME) profiles. The hydrogen-bonding capability of the triazole ring contributes to these improved properties .
Structural Optimization Platform
The 1,2,4-triazole core is considered a versatile scaffold for the design and development of new drugs. Its ability to form hydrogen bonds with different targets allows for the creation of compounds with improved pharmacological and toxicological properties. This makes it an excellent platform for the structural optimization of new therapeutic agents .
Cytotoxicity Selectivity
Some 1,2,4-triazole derivatives have shown to possess selective cytotoxicity towards cancer cells while having minimal effects on normal cells. This selectivity is crucial for reducing the side effects of chemotherapy and improving patient outcomes. The derivatives of 2-(1H-1,2,4-triazol-1-yl)benzoic acid could be further explored to enhance this selective cytotoxicity .
Apoptosis Induction
Certain 1,2,4-triazole derivatives have been found to induce apoptosis in cancer cells. Apoptosis, or programmed cell death, is a mechanism that can be exploited to eliminate cancer cells selectively. This property is particularly important in the context of cancer therapy, where the goal is to target and destroy malignant cells without harming healthy tissue .
QSAR Modeling
Quantitative structure-activity relationship (QSAR) modeling is a method used to predict the activity of new compounds based on their chemical structure. 1,2,4-triazole derivatives have been included in QSAR studies to understand their biological activities and optimize their structures for specific therapeutic purposes .
Safety and Hazards
Future Directions
The future directions for the research and development of 2-(1H-1,2,4-triazol-1-yl)benzoic acid and its hybrids are promising. The results indicated that 1,2,4-triazole benzoic acid hybrids could be used as a structural optimization platform for the design and development of more selective and potent anticancer molecules .
Mechanism of Action
Target of Action
It has been found that similar compounds have shown potent inhibitory activities against cancer cell lines , suggesting that the compound may target proteins or pathways involved in cell proliferation and survival.
Mode of Action
For instance, similar compounds have been shown to inhibit the proliferation of cancer cells by inducing apoptosis .
Biochemical Pathways
Given its potential anticancer activity, it may affect pathways related to cell proliferation, survival, and apoptosis .
Result of Action
Similar compounds have been shown to exhibit cytotoxic effects against cancer cell lines, with some compounds demonstrating very weak cytotoxic effects toward normal cells .
properties
IUPAC Name |
2-(1,2,4-triazol-1-yl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2/c13-9(14)7-3-1-2-4-8(7)12-6-10-5-11-12/h1-6H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INJKHFHZWYNONQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)N2C=NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10577218 |
Source
|
| Record name | 2-(1H-1,2,4-Triazol-1-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10577218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-1,2,4-triazol-1-yl)benzoic acid | |
CAS RN |
138479-54-6 |
Source
|
| Record name | 2-(1H-1,2,4-Triazol-1-yl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10577218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(1H-1,2,4-triazol-1-yl)benzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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